Asymmetric synthesis of tetrahydrofurans and tetrahydropyrans with competitive [1,2]-phenylsulfanyl (PhS) migrations (I): thermodynamic control

Chemical Communications Pub Date: 2000-09-04 DOI: 10.1039/B005342M

Abstract

Triols were prepared in enantiomerically enriched form by a short route that included a Sharpless asymmetric dihydroxylation; treatment of these triols with toluene p-sulfonic acid gave THFs as thermodynamic products.

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